Cas no 892-01-3 (Cyclohexanepropanoicacid, 2-oxo-1-(phenylmethyl)-)

• Product name: Cyclohexanepropanoicacid, 2-oxo-1-(phenylmethyl)-
• CAS No: 892-01-3
• MF: C₁₆H₂₀O₃
• MW: 260.328205108643
• CID: 721473
• PubChem ID: 68941

Cyclohexanepropanoicacid, 2-oxo-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepropanoicacid, 2-oxo-1-(phenylmethyl)-
• 3-(1-benzyl-2-oxocyclohexyl)propanoic acid
• 1-Benzyl-2-oxo-cyclohexanepropionic acid
• 2-Oxo-1-benzylcyclohexylpropionsaeure
• 3-<1-Benzyl-2-oxo-cyclohexyl>-propionsaeure
• Cyclohexanepropionic acid,1-benzyl-2-oxo
• Esaciprone [DCIT]
• Hexaciprono [INN-Spanish]
• Hexacyprone
• Hexacypronum [INN-Latin]
• SCHEMBL1815794
• Hexacyprone [INN]
• BRN 2655090
• Esaciprone
• Hexaciprono
• H1D0U7HRCG
• UNII-H1D0U7HRCG
• NS00124761
• Hexacypronum
• 1-Benzyl-2-oxocyclo hexanepropionic acid
• Acido 2-benzilcicloesanon-2-beta-propionico
• DTXSID80862461
• 3-(1-Benzyl-2-oxocyclohexyl)propionsaeure
• Cyclohexanepropionic acid, 1-benzyl-2-oxo-
• Q27279502
• CHEMBL2104368
• Acido 2-benzilcicloesanon-2-beta-propionico [Italian]
• 892-01-3

• Inchi： InChI=1S/C16H20O3/c17-14-8-4-5-10-16(14,11-9-15(18)19)12-13-6-2-1-3-7-13/h1-3,6-7H,4-5,8-12H2,(H,18,19)
• InChI Key： QQWBGHWKTDIMCX-UHFFFAOYSA-N
• SMILES： C1CCC(C(=O)C1)(CCC(=O)O)CC2=CC=CC=C2

Computed Properties

• Exact Mass: 260.14100
• Monoisotopic Mass: 260.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.139
• Boiling Point: 439.1°C at 760 mmHg
• Flash Point: 233.5°C
• Refractive Index: 1.546
• PSA: 54.37000
• LogP: 3.22340

Cyclohexanepropanoicacid, 2-oxo-1-(phenylmethyl)- Security Information

Cyclohexanepropanoicacid, 2-oxo-1-(phenylmethyl)- Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%